Cas no 19996-88-4 (1-(1-methylpyrrolidin-3-yl)-1,3-diphenylurea)

• Product Name: 1-(1-methylpyrrolidin-3-yl)-1,3-diphenylurea
• CAS No: 19996-88-4
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 1389616
• PubChem ID: 29900
• Update Time: 2025-04-20

1-(1-methylpyrrolidin-3-yl)-1,3-diphenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpyrrolidin-3-yl)-1,3-diphenylurea
• 1,3-Diphenyl-1-(1-methyl-3-pyrrolidinyl)urea
• BRN 0427900
• CARBANILIDE, N-(1-METHYL-3-PYRROLIDINYL)-
• N-(1-Methylpyrrolidin-3-yl)-N,N'-diphenylcarbamimidic acid
• 19996-88-4
• N-(1-Methyl-3-pyrrolidinyl)carbanilide
• DTXSID00941969

• Inchi： 1S/C18H21N3O/c1-20-13-12-17(14-20)21(16-10-6-3-7-11-16)18(22)19-15-8-4-2-5-9-15/h2-11,17H,12-14H2,1H3,(H,19,22)
• InChI Key： BAZXEKWTWJMZMP-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N(C1C=CC=CC=1)C1CN(C)CC1

Computed Properties

• Exact Mass: 295.16863
• Monoisotopic Mass: 295.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58